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Compound of Interest

Compound Name: Aphidicolin 17-acetate

Cat. No.: B1409843 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This includes the proper disposal of all chemical waste, including

Aphidicolin 17-acetate. Adherence to established safety protocols not only protects laboratory

personnel but also ensures compliance with environmental regulations. This guide provides

essential, step-by-step instructions for the safe and effective disposal of Aphidicolin 17-
acetate, promoting a culture of safety and responsibility in your laboratory.

Immediate Safety and Handling Precautions
While some safety data sheets (SDS) for the related compound Aphidicolin do not classify it as

hazardous under the Globally Harmonized System (GHS), others indicate potential

reproductive hazards and skin and eye irritation.[1][2] Therefore, it is crucial to handle

Aphidicolin 17-acetate with care, treating it as a hazardous chemical.

Personal Protective Equipment (PPE):

Gloves: Wear impervious gloves to prevent skin contact.

Eye Protection: Use safety goggles or a face shield.

Lab Coat: A lab coat or other protective clothing should be worn.

Handling:

Avoid creating dust or aerosols.
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Ensure adequate ventilation in the handling area.

Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol
The disposal of Aphidicolin 17-acetate must be managed through your institution's

Environmental Health and Safety (EHS) or equivalent hazardous waste program.[3][4] Do not

dispose of this chemical down the drain or in regular trash.[3][5]

Waste Identification and Classification: Treat all Aphidicolin 17-acetate waste, including

contaminated labware and PPE, as hazardous chemical waste.[4][6]

Containerization:

Use a dedicated, leak-proof, and compatible waste container. Plastic containers are often

preferred over glass when chemically compatible.[3][7]

The original product container can be a suitable option for waste collection.

Do not fill the container to more than 90% of its capacity.[8]

Labeling:

Clearly label the waste container with a "Hazardous Waste" tag provided by your EHS

department.[3]

The label must include:

The full chemical name: "Aphidicolin 17-acetate" (do not use abbreviations).[3]

The quantity of waste.

The date of waste generation.

The location of origin (e.g., lab and room number).

The Principal Investigator's name and contact information.[3]
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Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.[7]

Ensure secondary containment to prevent spills.

Segregate the Aphidicolin 17-acetate waste from incompatible chemicals.[6]

Disposal Request:

Once the container is full or ready for disposal, submit a hazardous waste pickup request

to your institution's EHS office.[4][7]

Complete any required waste information forms, accurately listing all contents.[3]

Disposal of Empty Containers
Empty containers that held Aphidicolin 17-acetate must also be disposed of properly.

Triple Rinsing:

Rinse the empty container three times with a suitable solvent that can dissolve

Aphidicolin 17-acetate.[4][6]

Collect the rinsate (the solvent used for rinsing) and dispose of it as hazardous waste

along with the Aphidicolin 17-acetate waste.[4][6]

Container Disposal:

After triple rinsing, deface or remove the original chemical label.[4]

The clean, rinsed container can typically be disposed of in the regular trash or recycled

according to your institution's guidelines.

Quantitative Disposal Guidelines
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Parameter Guideline Source

Waste Container Fill Level
Do not exceed 90% of the

container's capacity.
[8]

Satellite Accumulation Area

Limit

A maximum of 55 gallons of

hazardous waste may be

stored.

[7]

Acutely Toxic Waste Limit

For acutely toxic chemicals, a

maximum of one quart of liquid

or one kilogram of solid may

be accumulated.

[7]

Empty Container Rinsing

Use a solvent amount equal to

approximately 5% of the

container's volume for each

rinse.

[4]

Disposal Workflow
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Caption: Workflow for the proper disposal of Aphidicolin 17-acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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